Cas no 2224491-57-8 (1-[2-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[2-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one
• CAS No: 2224491-57-8
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5411423
• PubChem ID: 136551522
• Update Time: 2025-10-12

1-[2-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS033934689
• Z3488582611
• EN300-6688958
• 2224491-57-8
• 1-[2-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one

• Inchi： 1S/C14H17NO/c1-3-14(16)15-10-4-5-13(15)12-8-6-11(2)7-9-12/h3,6-9,13H,1,4-5,10H2,2H3
• InChI Key： LVAIPHODPSMXPX-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCCC1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-[2-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one

Comprehensive Overview of 1-[2-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one (CAS No. 2224491-57-8): Properties, Applications, and Research Insights

The compound 1-[2-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one (CAS No. 2224491-57-8) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This pyrrolidine derivative combines a 4-methylphenyl group with a prop-2-en-1-one moiety, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its electron-rich aromatic system and conjugated double bond, which contribute to its reactivity and potential biological activity.

In the context of current scientific trends, this compound aligns with the growing demand for heterocyclic building blocks in drug discovery. The pyrrolidine ring is a privileged structure in medicinal chemistry, frequently appearing in FDA-approved drugs targeting neurological disorders and inflammation. Meanwhile, the α,β-unsaturated ketone functionality makes this compound a valuable intermediate for Michael addition reactions and other conjugate addition transformations, which are fundamental in organic synthesis.

From a material science perspective, 1-[2-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one shows promise in the development of advanced polymers and functional materials. The presence of both aromatic and aliphatic components, along with the reactive double bond, allows for diverse polymerization strategies. Recent studies have explored its incorporation into photoresponsive materials, where the conjugated system may contribute to interesting optical properties. These applications are particularly relevant given the current industry focus on smart materials and sustainable chemistry solutions.

The synthesis of CAS No. 2224491-57-8 typically involves the reaction of 2-(4-methylphenyl)pyrrolidine with acryloyl chloride under controlled conditions. Optimization of this process has been a subject of recent publications, with researchers investigating various catalytic systems and green chemistry approaches to improve yield and reduce environmental impact. These developments respond to the pharmaceutical industry's increasing emphasis on process intensification and atom economy principles.

Analytical characterization of this compound presents several interesting aspects. The 1H NMR spectrum typically shows distinct signals for the pyrrolidine protons, aromatic protons from the methylphenyl group, and the characteristic vinyl protons of the enone system. Mass spectrometry analysis confirms the molecular ion peak at the expected m/z value, while HPLC purity analysis has become increasingly important for quality control in research applications. These analytical challenges reflect broader trends in chemical characterization and quality assurance protocols.

Recent patent literature reveals growing interest in 1-[2-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one as a precursor for various biologically active compounds. Several applications describe its conversion to pharmacophores with potential activity against protein kinases and other enzyme targets. This aligns with current drug discovery paradigms focusing on targeted therapies and precision medicine approaches. The compound's structural features allow for straightforward derivatization, making it attractive for combinatorial chemistry and high-throughput screening platforms.

From a safety and handling perspective, standard laboratory precautions are recommended when working with CAS No. 2224491-57-8. While not classified as hazardous under current regulations, proper personal protective equipment should be used, consistent with good laboratory practice. Storage conditions typically recommend protection from light and moisture, reflecting the compound's chemical stability profile. These considerations are particularly important given increasing regulatory focus on laboratory safety standards worldwide.

The commercial availability of 1-[2-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one has expanded in recent years, with several specialty chemical suppliers offering it for research purposes. Pricing and purity specifications vary, reflecting different synthetic routes and purification methods. This availability supports its growing use in academic and industrial research settings, particularly in projects exploring structure-activity relationships and molecular design principles.

Future research directions for this compound may include exploration of its coordination chemistry with transition metals, given the potential donor atoms in its structure. Additionally, its application in click chemistry reactions could be valuable for bioconjugation strategies. The compound's versatility ensures it will remain relevant as new synthetic methodologies and applications continue to emerge in chemical research.

In conclusion, 1-[2-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one (CAS No. 2224491-57-8) represents an important chemical building block with diverse potential applications. Its unique combination of structural features makes it valuable for both pharmaceutical research and material science applications. As research into heterocyclic compounds and functional materials continues to advance, this compound is likely to play an increasingly significant role in scientific innovation.